Cas no 76842-70-1 (7-Hydroxy-5-methoxy-2,3-dihydro-1H-inden-1-one)

• Product Name: 7-Hydroxy-5-methoxy-2,3-dihydro-1H-inden-1-one
• CAS No: 76842-70-1
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• MDL: MFCD18208821
• CID: 1030162
• PubChem ID: 66519765
• Update Time: 2025-06-25

7-Hydroxy-5-methoxy-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

• 7-Hydroxy-5-methoxy-2,3-dihydro-1H-inden-1-one
• 7-hydroxy-5-methoxy-2,3-dihydroinden-1-one
• 7-hydroxy-5-methoxy-1-indanone
• 7-hydroxy-5-methoxyindan-1-one
• AK134276
• KB-145421
• SureCN6816982
• FCH1152140
• AX8255827
• ST2401936
• AB0000763
• CS-0150477
• DS-4763
• 76842-70-1
• DTXSID60735008
• I11657
• MFCD18208821
• SCHEMBL6816982
• BDA84270
• AKOS015935046
• DB-333757

• MDL： MFCD18208821
• Inchi： 1S/C10H10O3/c1-13-7-4-6-2-3-8(11)10(6)9(12)5-7/h4-5,12H,2-3H2,1H3
• InChI Key： VQCOEQAJRBAKJT-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC(=CC=2CC1)OC)O

Computed Properties

• Exact Mass: 178.062994177g/mol
• Monoisotopic Mass: 178.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5
• XLogP3: 1.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones

Additional information on 7-Hydroxy-5-methoxy-2,3-dihydro-1H-inden-1-one

7-Hydroxy-5-methoxy-2,3-dihydro-1H-inden-1-one: A Comprehensive Overview

7-Hydroxy-5-methoxy-2,3-dihydro-1H-inden-1-one, also known by its CAS number CAS No. 76842-70-1, is a structurally unique organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of indenone derivatives, which are known for their diverse biological activities and structural versatility. Recent studies have highlighted its role in natural product synthesis, drug discovery, and as a key intermediate in organic synthesis.

The molecular structure of 7-Hydroxy-5-methoxy-2,3-dihydro-1H-inden-1-one comprises a fused bicyclic system with a ketone group at position 1 and hydroxyl and methoxy substituents at positions 7 and 5, respectively. This arrangement confers the molecule with unique electronic and steric properties, making it an attractive target for further exploration. Researchers have recently focused on its potential as a precursor for synthesizing bioactive compounds, particularly those with anti-inflammatory and antioxidant properties.

In terms of natural occurrence, this compound has been identified in certain plant species, where it plays a role in secondary metabolism. Its presence in natural products suggests that it may have evolved to serve specific ecological functions, such as defense mechanisms or signaling pathways. Recent advancements in metabolomics have enabled scientists to map its distribution across various plant families, providing insights into its biosynthetic pathways and evolutionary significance.

The pharmacological profile of 7-Hydroxy-5-methoxy-2,3-dihydro-1H-inden-1-one has been the subject of extensive research. Studies conducted in vitro and in vivo have demonstrated its ability to modulate cellular pathways involved in inflammation and oxidative stress. For instance, experiments using human macrophage cell lines have shown that this compound inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings underscore its potential as a lead compound for developing novel anti-inflammatory agents.

Moreover, recent investigations into its antioxidant properties have revealed that the compound exhibits significant free radical scavenging activity. This is attributed to the electron-rich aromatic system and the hydroxyl group at position 7, which facilitate redox cycling and hydrogen donation mechanisms. Such properties make it a promising candidate for applications in functional foods, cosmetics, and nutraceuticals.

In the realm of organic synthesis, 7-Hydroxy-5-methoxy-2,3-dihydro-1H-inden-1-one has emerged as a valuable building block due to its ability to undergo various transformations under mild reaction conditions. For example, recent reports describe its use as a substrate for Suzuki-Miyaura cross-coupling reactions, enabling the construction of biaryl frameworks with high efficiency. These findings highlight its utility in medicinal chemistry for generating complex molecular architectures.

The synthesis of this compound has also been optimized through green chemistry approaches. Researchers have developed environmentally friendly protocols that minimize the use of hazardous reagents and solvents. For instance, microwave-assisted synthesis has been employed to achieve high yields while reducing reaction times significantly. Such advancements align with current trends toward sustainable chemical practices.

In conclusion, 7-Hydroxy-5-methoxy-2,3-dihydro-1H-inden-1-one (CAS No. 76842-70-) is a multifaceted compound with applications spanning natural product chemistry, pharmacology, and synthetic organic chemistry. Its structural features endow it with bioactivity profiles that hold promise for therapeutic development. As research continues to unravel its potential uses and mechanisms of action, this compound is poised to play an increasingly important role in both academic and industrial settings.